Cas no 2229641-32-9 (3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal)

3-(2,6-Difluoro-4-methoxyphenyl)prop-2-enal is a fluorinated aromatic aldehyde with a conjugated enal structure, offering unique reactivity in organic synthesis. The presence of electron-withdrawing fluorine atoms and an electron-donating methoxy group on the phenyl ring creates a polarized system, enhancing its utility in cross-coupling and cyclization reactions. The α,β-unsaturated carbonyl moiety allows for Michael additions and nucleophilic attacks, making it valuable for constructing heterocycles or functionalized intermediates. Its structural features contribute to stability while maintaining reactivity under controlled conditions. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated building blocks are sought for their bioactivity and metabolic stability. Proper handling under inert conditions is recommended due to potential sensitivity.

3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal structure

2229641-32-9 structure

Product Name:3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal

CAS No:2229641-32-9

MF:C₁₀H₈F₂O₂

MW:198.166130065918

CID:5928651

PubChem ID:165689576

Update Time:2025-08-03

3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal
- 2229641-32-9
- EN300-1772299
- Inchi： 1S/C10H8F2O2/c1-14-7-5-9(11)8(3-2-4-13)10(12)6-7/h2-6H,1H3/b3-2+
- InChI Key： OFQAZMHPXPLXDH-NSCUHMNNSA-N
- SMILES： FC1C=C(C=C(C=1/C=C/C=O)F)OC

Computed Properties

Exact Mass: 198.04923582g/mol
Monoisotopic Mass: 198.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26.3Å²

3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1772299-0.05g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	0.05g	$707.0	2023-09-20
Enamine	EN300-1772299-0.1g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	0.1g	$741.0	2023-09-20
Enamine	EN300-1772299-0.25g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	0.25g	$774.0	2023-09-20
Enamine	EN300-1772299-0.5g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	0.5g	$809.0	2023-09-20
Enamine	EN300-1772299-1.0g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	1g	$842.0	2023-06-03
Enamine	EN300-1772299-2.5g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	2.5g	$1650.0	2023-09-20
Enamine	EN300-1772299-5.0g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	5g	$2443.0	2023-06-03
Enamine	EN300-1772299-10.0g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	10g	$3622.0	2023-06-03
Enamine	EN300-1772299-1g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	1g	$842.0	2023-09-20
Enamine	EN300-1772299-5g	3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal	2229641-32-9	5g	$2443.0	2023-09-20

3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

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Additional information on 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal

3-(2,6-Difluoro-4-methoxyphenyl)prop-2-enal: A Comprehensive Overview

3-(2,6-Difluoro-4-methoxyphenyl)prop-2-enal, also known by its CAS number NO2229641-32-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a propenal group with a substituted phenyl ring. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring, along with a methoxy group at the 4 position, imparts distinctive electronic and steric properties to the molecule. These features make it a valuable component in various chemical applications.

The synthesis of 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal typically involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis pathway. These developments underscore the importance of continuous innovation in chemical synthesis to meet industrial demands.

In terms of applications, 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal has found utility in the development of advanced materials. Its reactivity towards nucleophilic addition reactions makes it a suitable precursor for generating functional polymers and coatings. Recent studies have highlighted its potential in creating stimuli-responsive materials, which can alter their properties in response to external stimuli such as temperature or pH changes. Such materials hold promise for applications in sensors, drug delivery systems, and adaptive textiles.

The electronic properties of 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal are also being investigated for use in optoelectronic devices. The conjugated system within the molecule contributes to its absorption characteristics, making it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported enhanced performance metrics when this compound is incorporated into device architectures, demonstrating its potential for improving energy efficiency and device longevity.

From a biological standpoint, 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal has shown promise as a lead compound in drug discovery efforts. Its ability to interact with specific biological targets has been explored in preclinical studies targeting various diseases. For example, recent research has focused on its potential as an anti-inflammatory agent and its effects on cellular signaling pathways. These findings suggest that further exploration into its pharmacological properties could yield novel therapeutic agents.

In conclusion, 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enal, with its CAS number NO2229641-32-9, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions, making it an essential component in modern chemical science.